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Compound of Interest

Compound Name: C18(Plasm) LPC

Cat. No.: B1263083 Get Quote

This guide provides immediate safety, handling, and disposal protocols for C18(Plasm) LPC
(1-O-1'-(Z)-octadecenyl-2-hydroxy-sn-glycero-3-phosphocholine) to ensure the safety of

researchers, scientists, and drug development professionals. The following procedures are

based on available safety data sheets and standard laboratory practices.

Immediate Safety Information
C18(Plasm) LPC is a lysoplasmalogen that may be provided as a powder or in a solution. The

hazard profile can vary significantly based on the physical form and the solvent used. The

deuterated form, C18(Plasm) LPC-d9, when in a flammable solvent, is classified as hazardous.

Key Hazards:

Powder form: May be a combustible solid.

In solution (e.g., with a flammable solvent): Can be a flammable liquid and may have acute

toxicity (oral, dermal, inhalation), skin and eye irritation, and may be suspected of causing

cancer.[1]

Target Organs: Central nervous system.[1]

Signal Word: Danger (for solutions in hazardous solvents).[1]

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling C18(Plasm) LPC. The following

table summarizes the recommended PPE.

Equipment Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Skin and Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

under a fume hood

To minimize inhalation of dust

or vapors from solutions.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Precaution:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for the

specific product you are using (powder or solution).

Work in a designated, well-ventilated area, preferably a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting.

2. Handling the Compound:

Powder:

If weighing the powder, do so in a fume hood or a ventilated balance enclosure to avoid

inhaling dust.

Use appropriate tools (e.g., spatula) to handle the powder. Avoid creating dust.
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Close the container tightly after use to prevent moisture absorption as the compound may

be hygroscopic.[2]

Solution:

If the solvent is flammable, avoid open flames, sparks, and hot surfaces in the vicinity.

Use a calibrated pipette or syringe for transferring the solution to prevent spills.

3. Storage:

Store C18(Plasm) LPC at -20°C in a tightly sealed container.[2][3]

It is typically shipped on dry ice and should be stored at the recommended temperature

immediately upon receipt.[3]

Disposal Plan
Proper disposal of C18(Plasm) LPC and any contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Segregation:

All disposable materials that have come into contact with C18(Plasm) LPC (e.g., gloves,

pipette tips, vials) should be considered chemical waste.

Segregate this waste into a designated, clearly labeled, and sealed waste container.

Disposal of Unused Product:

Unused C18(Plasm) LPC should be disposed of as chemical waste.

Do not dispose of it down the drain or in the regular trash.

Institutional Guidelines:

Follow all local, state, and federal regulations for hazardous waste disposal.
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Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety considerations in the handling

workflow for C18(Plasm) LPC.
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Caption: Workflow for Safe Handling of C18(Plasm) LPC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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